Cas no 658696-10-7 (1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester
• CAS No: 658696-10-7
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 1693905
• PubChem ID: 135518097
• Update Time: 2025-04-21

1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester
• 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-2-carboxylic acid ethyl ester
• 658696-10-7
• 1h-pyrrole-2-carboxylic acid,5-(1h-pyrazolo[3,4-b]pyridin-3-yl)-,ethyl ester
• HUVKTOMKOAHOMZ-UHFFFAOYSA-N
• Ethyl 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-2-carboxylate
• SCHEMBL5532560
• ETHYL 5-{1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL}-1H-PYRROLE-2-CARBOXYLATE

• MDL： MFCD28156170
• Inchi： 1S/C13H12N4O2/c1-2-19-13(18)10-6-5-9(15-10)11-8-4-3-7-14-12(8)17-16-11/h3-7,15H,2H2,1H3,(H,14,16,17)
• InChI Key： HUVKTOMKOAHOMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2=C3C=CC=NC3=NN2)N1)=O

Computed Properties

• Exact Mass: 256.09616
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 83.66